Cas no 91060-93-4 (Benzaldehyde,3-hydroxy-4-(1-methylethyl)-)

Benzaldehyde,3-hydroxy-4-(1-methylethyl)- structure
91060-93-4 structure
Product Name:Benzaldehyde,3-hydroxy-4-(1-methylethyl)-
CAS No:91060-93-4
MF:C10H12O2
MW:164.201083183289
CID:799163
PubChem ID:45096248
Update Time:2025-04-19

Benzaldehyde,3-hydroxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-hydroxy-4-(1-methylethyl)-
    • 3-hydroxy-4-propan-2-ylbenzaldehyde
    • Benzaldehyde, 3-hydroxy-4-(1-methylethyl)- (9CI)
    • 3-HYDROXY-4-ISOPROPYLBENZALDEHYDE
    • SCHEMBL3432659
    • 3-HYDROXY-4-(PROPAN-2-YL)BENZALDEHYDE
    • MB22475
    • DTXSID30667468
    • 91060-93-4
    • 3-HYDROXY-4-(1-METHYLETHYL)-BENZALDEHYDE
    • Benzaldehyde,3-hydroxy-4-(1-methylethyl)-(9ci)
    • Inchi: 1S/C10H12O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h3-7,12H,1-2H3
    • InChI Key: AAHPQRUIQYEFLD-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=O)C=CC=1C(C)C

Computed Properties

  • Exact Mass: 164.084
  • Monoisotopic Mass: 164.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 25
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3A^2
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